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Compound of Interest

Compound Name: 4-Phenylbenzaldehyde

Cat. No.: B031587

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the melting point of 4-
Phenylbenzaldehyde (also known as 4-biphenylcarboxaldehyde), a crucial physical property
for its application in research and development. This document outlines the experimentally
determined melting point from various sources, details the standardized experimental protocol
for its determination, and presents a logical workflow for purity assessment using this key
parameter.

Physicochemical Data: Melting Point of 4-
Phenylbenzaldehyde

The melting point of 4-Phenylbenzaldehyde is a critical parameter for its identification, purity
assessment, and handling in various synthetic and analytical procedures. A summary of
reported melting point values is presented below.
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Source Reported Melting Point (°C)
TCI Chemicals[1] 57.0 - 60.0

Ataman Kimya[2] 57 -59

Mitsubishi Gas Chemical Company, Inc.[3][4] 58

ChemicalBook][5] 57 - 59

Chem-Impex[6] 57 - 63

Benchchem|[7] 57 -61

ChemBK([8] 57 - 59

YangZhou ShuangDing Chem Co.,Ltd[9] 57 - 59

Stenutz[10] 59

The compiled data indicates a consensus melting point for 4-Phenylbenzaldehyde in the
range of 57-60 °C. A narrow melting point range is indicative of a high degree of purity for a
crystalline solid.[11]

Experimental Protocol: Melting Point Determination

The determination of the melting point of 4-Phenylbenzaldehyde is a standard procedure in
organic chemistry laboratories to ascertain its purity and confirm its identity.[12][13]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar digital device)[11][14]
o Capillary tubes (sealed at one end)[12]

e Mortar and pestle

e Spatula

o Thermometer (calibrated)
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Procedure:

Sample Preparation: A small amount of 4-Phenylbenzaldehyde is placed in a clean, dry
mortar and finely powdered using a pestle. This ensures uniform heat transfer within the
sample.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and gently tapped on a hard surface to pack the solid into
the sealed end. A sample height of 1-2 mm is optimal.[12][15]

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus. The thermometer is positioned to ensure its bulb is level with the sample.
[11]

Approximate Melting Point Determination: A rapid heating rate (approximately 10-20 °C per
minute) is initially used to determine an approximate melting range.[13]

Accurate Melting Point Determination: The apparatus is allowed to cool. A fresh sample is
prepared and the heating process is repeated with a much slower heating rate
(approximately 2 °C per minute) starting from a temperature about 10-15 °C below the
approximate melting point.[13]

Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire solid
has transformed into a clear liquid is recorded as the end of the melting range.[11][14] A pure
substance will typically exhibit a sharp melting range of 0.5-1.0 °C.[11]

Logical Workflow for Purity Assessment

The melting point is a fundamental criterion for assessing the purity of 4-Phenylbenzaldehyde.

The following diagram illustrates the logical workflow for utilizing melting point determination in

purity analysis.
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Workflow for Purity Assessment of 4-Phenylbenzaldehyde

Obtain 4-Phenylbenzaldehyde Sample

Determine Melting Point Range
(Initial Rapid Heating)

Determine Precise Melting Point Range
(Slow Heating)

Compare with Literature Value
(57-60 °C)

Melting Range is Sharp
(e.g., < 2 °C) and within
Literature Range?

High Purity Confirmed Impurity Suspected

Further Purification Required
(e.g., Recrystallization)

Click to download full resolution via product page

Caption: Purity assessment workflow for 4-Phenylbenzaldehyde.
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This comprehensive guide provides the essential technical information regarding the melting
point of 4-Phenylbenzaldehyde, empowering researchers and professionals in their scientific
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Biphenyl-4-carboxaldehyde | 3218-36-8 | TCI AMERICA [tcichemicals.com]

2. 4-BIPHENYLCARBOXALDEHYDE, 99% - Ataman Kimya [atamanchemicals.com]

3. para-Phenylbenzaldehyde (4-BPAL) | Business & Products | Mitsubishi Gas Chemical
Company, Inc. [mgc.co.jp]

e 4. p-Phenylbenzaldehyde (4-BPAL) | Mitsubishi Gas Chemical Trading, Inc.
[mgctrading.co.jp]

e 5. 4-Biphenylcarboxaldehyde CAS#: 3218-36-8 [m.chemicalbook.com]
e 6. chemimpex.com [chemimpex.com]

e 7. 4-Phenylbenzaldehyde|High-Purity RUO| [benchchem.com]
e 8. chembk.com [chembk.com]

e 9. shuangdingchemistry.com [shuangdingchemistry.com]

e 10. biphenyl-4-carboxaldehyde [stenutz.eu]

e 11. chem.ucalgary.ca [chem.ucalgary.ca]

e 12. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

e 13. jan.ucc.nau.edu [jan.ucc.nau.edu]

e 14. pennwest.edu [pennwest.edu]

e 15. byjus.com [byjus.com]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Melting Point
of 4-Phenylbenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b031587#4-phenylbenzaldehyde-melting-point]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b031587?utm_src=pdf-body
https://www.benchchem.com/product/b031587?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/MX/en/p/B0242
https://www.atamanchemicals.com/4-biphenylcarboxaldehyde-99_u31680/
https://www.mgc.co.jp/eng/products/ac/para-phenylbenzaldehyde.html
https://www.mgc.co.jp/eng/products/ac/para-phenylbenzaldehyde.html
https://www.mgctrading.co.jp/en/products/4bpal.html
https://www.mgctrading.co.jp/en/products/4bpal.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB0296582_EN.htm
https://www.chemimpex.com/products/23233
https://www.benchchem.com/product/b031587
https://www.chembk.com/en/chem/4-Phenylbenzaldehyde
https://shuangdingchemistry.com/products/4-biphenylcarboxaldehyde
http://www.stenutz.eu/chem/solv6.php?name=biphenyl-4-carboxaldehyde
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.benchchem.com/product/b031587#4-phenylbenzaldehyde-melting-point
https://www.benchchem.com/product/b031587#4-phenylbenzaldehyde-melting-point
https://www.benchchem.com/product/b031587#4-phenylbenzaldehyde-melting-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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